Cas no 136388-35-7 (2-Naphthalenecarboxylic acid, 8-(3-oxopropyl)-, methyl ester)

2-Naphthalenecarboxylic acid, 8-(3-oxopropyl)-, methyl ester structure
136388-35-7 structure
Product Name:2-Naphthalenecarboxylic acid, 8-(3-oxopropyl)-, methyl ester
CAS No:136388-35-7
MF:C15H14O3
MW:242.269864559174
CID:1239475
PubChem ID:10037378
Update Time:2025-04-20

2-Naphthalenecarboxylic acid, 8-(3-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 8-(3-oxopropyl)-, methyl ester
    • methyl 8-(3-oxopropyl)naphthalene-2-carboxylate
    • DTXSID50434578
    • 136388-35-7
    • Inchi: 1S/C15H14O3/c1-18-15(17)13-8-7-12-5-2-4-11(6-3-9-16)14(12)10-13/h2,4-5,7-10H,3,6H2,1H3
    • InChI Key: QFXWUCBCFKSKSH-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC2=CC=CC(CCC=O)=C2C=1)=O

Computed Properties

  • Exact Mass: 242.094294304g/mol
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų
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